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Compound of Interest

1,2,4-trimethyl-1H-pyrrole-3-
Compound Name:
carbaldehyde
CAS No.: 1142201-80-6
Cat. No.: B1327020

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ions.[1] The general workflow involves ionizing the analyte, separating the ions based
on their m/z, and detecting them.[1] For trimethylpyrrole derivatives, the initial choice of
ionization method is a critical decision that dictates the type of information obtained and the
necessary sample preparation.
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Sample Introduction

Mass Spectrometer Data Analysis

Sample Separation lon Source
(e.g., Trimethylpyrrole) (GCorlLC) (EI, ESI)

Mass Analyzer EEEE
(Quadrupole, TOF, Orbitrap)

Mass Spectrum

Data System (m/z vs. Intensity)

Molecular lon (M+)

e.g., 1,2,5-Trimethylpyrrole

m/z 109
- He - CH3.
[M-H]+ [M-CH3]+
m/z 108 m/z 94

Further Fragmentation

Ring Cleavage Fragments
e.g., m/z 80, 54, 53
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Analyte: Trimethylpyrrole Derivative
Is the compound volatile & thermally stable?

Use GC-MS with El

No

Use Triple Quadrupole (MRM)
for best sensitivity

No (Standard MS)

Consider HRMS (Q-TOF or Orbitrap)
for high confidence

Use LC-MS with ESI

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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